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Compound of Interest

Compound Name: Iodine-120

CAS No.: 15480-34-9

Cat. No.: B1201904

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Iodine-120 (¹²⁰I) with other established

Positron Emission Tomography (PET) radionuclides. Experimental data is presented to support

the validation of ¹²⁰I as a promising alternative for PET imaging applications.

Executive Summary
Iodine-120 is a positron-emitting isotope with a short half-life that offers a compelling

alternative to longer-lived iodine isotopes like Iodine-124 (¹²⁴I) for certain PET imaging

applications. Its rapid decay is particularly advantageous for studying biological processes with

fast kinetics, minimizing the radiation dose to the subject. This guide details the physical

properties, production, and potential imaging performance of ¹²⁰I in comparison to ¹²⁴I, Iodine-

123 (¹²³I) for SPECT, the widely used Fluorine-18 (¹⁸F), and the generator-produced Gallium-68

(⁶⁸Ga).
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The selection of a radionuclide for PET imaging is a critical decision based on a variety of

factors including the biological process under investigation, the required imaging time, and the

desired image resolution. The following tables provide a quantitative comparison of ¹²⁰I with

other commonly used radionuclides.

Property
Iodine-120
(¹²⁰I)

Iodine-124
(¹²⁴I)

Iodine-123
(¹²³I)

Fluorine-18
(¹⁸F)

Gallium-68
(⁶⁸Ga)

Half-life
81.1

minutes[1]

4.18 days[2]

[3]

13.22

hours[1]

109.8

minutes[4][5]
68 minutes

Decay Mode β+ / EC β+ / EC[2] EC[1] β+[4] β+

Positron

Abundance

(%)

~50 (47.9 -

55.0)[1]
22.7% N/A 97%[5] 89%[6]

Maximum

Positron

Energy (MeV)

4.0[1] 2.14 N/A 0.635[5] 1.90[6]

Primary

Photon

Energy (keV)

511

(Annihilation)

511

(Annihilation),

603

159[1]
511

(Annihilation)

511

(Annihilation)

Production

Method

¹²⁰Te(p,n)¹²⁰I[

1]
¹²⁴Te(p,n)¹²⁴I

¹²⁴Xe(p,2n)¹²³

Cs -> ¹²³Xe ->

¹²³I[1]

¹⁸O(p,n)¹⁸F[7]
⁶⁸Ge/⁶⁸Ga

generator[6]

Imaging

Modality
PET PET SPECT[1] PET PET

Table 1: Key Physical and Production Characteristics of Selected Radionuclides
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Radionuclide
Reconstructed Image Resolution (FWHM,
mm)

Iodine-120 (¹²⁰I) 5.4[1]

Fluorine-18 (¹⁸F) 4.6[1]

Iodine-124 (¹²⁴I)
Qualitatively inferior to ¹⁸F but superior to ¹²³I-

SPECT[1]

Table 2: Comparative Image Resolution

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

The following sections outline the protocols for the production of Iodine-120, its use in

radiolabeling, and in vivo PET imaging.

Production of Iodine-120
Objective: To produce high-purity ¹²⁰I via the ¹²⁰Te(p,n)¹²⁰I nuclear reaction using a medical

cyclotron.

Materials:

Highly enriched (>99%) ¹²⁰TeO₂ target material.

High-purity aluminum or platinum target backing.

Cyclotron (e.g., Siemens RDS-111 or similar).

Remote handling system for target processing.

Dry distillation furnace.

0.02 M NaOH solution.

Quality control instrumentation (e.g., HPGe detector, HPLC).
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Procedure:

Target Preparation:

Press approximately 150-200 mg of highly enriched ¹²⁰TeO₂ powder into a depression on

the target backing.

Cover the target material with a thin aluminum or Havar foil.

Mount the target assembly onto the cyclotron's target station.

Irradiation:

Irradiate the target with a proton beam of 10-14 MeV.

Beam current: 10-15 µA.

Irradiation time: 60-90 minutes, depending on the desired activity.

Post-Irradiation Processing (Thermochromatographic Separation):

After a short cooling period, remotely transfer the irradiated target to a hot cell.

Heat the target in a quartz tube within a tube furnace to 700-750°C.

Pass a stream of inert gas (e.g., Argon) over the heated target to carry the volatilized ¹²⁰I.

Trap the ¹²⁰I in a cooled section of the quartz tube or in a trap containing 0.02 M NaOH.

Quality Control:

Radionuclidic Purity: Use a high-purity germanium (HPGe) detector to identify and quantify

any isotopic impurities (e.g., ¹²¹I, ¹¹⁹I).

Radiochemical Purity: Employ radio-TLC or radio-HPLC to determine the chemical form of

the produced iodine (e.g., iodide vs. iodate).

Chemical Purity: Test for trace metal contaminants from the target material.
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Radiolabeling of a Model Biomolecule (e.g., a Peptide)
with Iodine-120
Objective: To label a tyrosine-containing peptide with ¹²⁰I for PET imaging.

Materials:

¹²⁰I-iodide in 0.02 M NaOH.

Tyrosine-containing peptide (e.g., Tyr³-octreotate).

Oxidizing agent (e.g., Chloramine-T or Iodogen).

Quenching agent (e.g., Sodium metabisulfite).

Phosphate buffered saline (PBS), pH 7.4.

PD-10 desalting column.

Radio-HPLC system for quality control.

Procedure:

Reagent Preparation:

Prepare a fresh solution of Chloramine-T (1 mg/mL in water).

Prepare a fresh solution of sodium metabisulfite (2 mg/mL in water).

Dissolve the peptide in PBS to a concentration of 1 mg/mL.

Radioiodination Reaction:

To a reaction vial, add 50 µL of the peptide solution.

Add 100-200 MBq of ¹²⁰I-iodide solution.

Initiate the reaction by adding 10 µL of the Chloramine-T solution.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#validating-iodine-120-as-a-novel-pet-radionuclide-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate the reaction mixture at room temperature for 1-2 minutes with gentle agitation.

Quenching:

Stop the reaction by adding 20 µL of the sodium metabisulfite solution.

Purification:

Purify the ¹²⁰I-labeled peptide from unreacted ¹²⁰I-iodide and other reactants using a PD-

10 desalting column, eluting with PBS.

Quality Control:

Radiochemical Purity: Analyze the purified product using radio-HPLC to determine the

percentage of radioactivity associated with the desired labeled peptide.

Stability: Assess the stability of the radiolabeled peptide in saline and serum at 37°C over

a period of at least two half-lives of ¹²⁰I.

In Vivo PET Imaging Protocol
Objective: To perform a dynamic or static PET scan in a rodent model using a ¹²⁰I-labeled

tracer.

Materials:

¹²⁰I-labeled radiotracer.

Small animal PET/CT scanner.

Anesthesia system (e.g., isoflurane).

Animal monitoring equipment (respiration, temperature).

Syringes and needles for injection.

Procedure:

Animal Preparation:
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Fast the animal for 4-6 hours prior to the scan to reduce background signal from the

gastrointestinal tract.

Anesthetize the animal using isoflurane (e.g., 2-3% for induction, 1.5-2% for

maintenance).

Place the animal on the scanner bed and ensure it is positioned correctly within the field of

view.

Maintain the animal's body temperature using a heating pad.

Radiotracer Administration:

Administer a bolus injection of the ¹²⁰I-labeled tracer (typically 5-10 MBq) via the tail vein.

PET/CT Imaging:

For dynamic imaging, start the PET acquisition immediately after injection and acquire

data for 60-90 minutes.

For static imaging, allow for a specific uptake period (e.g., 60 minutes) before starting the

PET acquisition for 15-30 minutes.

Perform a CT scan for attenuation correction and anatomical co-registration.

Data Reconstruction and Analysis:

Reconstruct the PET data using an appropriate algorithm (e.g., OSEM3D).

Correct for attenuation, scatter, and random coincidences.

Analyze the images by drawing regions of interest (ROIs) over target tissues and

calculating standardized uptake values (SUVs) or time-activity curves.

Mandatory Visualizations
Caption: Experimental workflow for the validation of Iodine-120 as a PET radionuclide.
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Click to download full resolution via product page

Caption: Simplified decay pathways of Iodine-120, Iodine-124, and Iodine-123.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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